N-(4-{[(2,6-dimethoxy-4-pyrimidinyl)amino]sulfonyl}phenyl)-2-{[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]thio}acetamide

• IUPAC Name: N-[4-[(2,6-dimethoxypyrimidin-4-yl)sulfamoyl]phenyl]-2-[[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C23H22N6O7S2/c1-33-16-8-4-14(5-9-16)21-27-28-23(36-21)37-13-19(30)24-15-6-10-17(11-7-15)38(31,32)29-18-12-20(34-2)26-22(25-18)35-3/h4-12H,13H2,1-3H3,(H,24,30)(H,25,26,29)
• InChI Key: ZUGVLRMRQIPNIA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN=C(O2)SCC(=O)NC3=CC=C(C=C3)S(=O)(=O)NC4=CC(=NC(=N4)OC)OC
• Molecular Formula: C23H22N6O7S2
• Molecular Weight: 558.6 g/mol

Description

N-(4-{[(2,6-dimethoxy-4-pyrimidinyl)amino]sulfonyl}phenyl)-2-{[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]thio}acetamide is a useful research compound. Its molecular formula is C23H22N6O7S2 and its molecular weight is 558.6 g/mol. The purity is usually 95%.
The exact mass of the compound N-(4-{[(2,6-dimethoxy-4-pyrimidinyl)amino]sulfonyl}phenyl)-2-{[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]thio}acetamide is 558.09913941 g/mol and the complexity rating of the compound is 850. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality N-(4-{[(2,6-dimethoxy-4-pyrimidinyl)amino]sulfonyl}phenyl)-2-{[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]thio}acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-{[(2,6-dimethoxy-4-pyrimidinyl)amino]sulfonyl}phenyl)-2-{[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]thio}acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Rational Design and Bioactive Conformation Analysis

• Pyrimidinylthiobenzoates, including structures related to N-(4-{[(2,6-dimethoxy-4-pyrimidinyl)amino]sulfonyl}phenyl)-2-{[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]thio}acetamide, have been analyzed for their herbicidal properties targeting acetohydroxyacid synthase (AHAS). These studies involve molecular docking, comparative molecular field analysis (CoMFA), comparative molecular similarity indices analysis (CoMSIA), and density functional theory calculations to understand binding modes and bioactive conformations (He et al., 2007).

Computational and Pharmacological Evaluation

• Derivatives of 1,3,4-oxadiazole and pyrazole, including molecules similar to N-(4-{[(2,6-dimethoxy-4-pyrimidinyl)amino]sulfonyl}phenyl)-2-{[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]thio}acetamide, have been computationally and pharmacologically evaluated. These compounds have shown potential in toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions (Faheem, 2018).

Synthesis and Antimicrobial Evaluation

• Novel heterocyclic compounds incorporating sulfamoyl moiety, similar to the structure , have been synthesized and evaluated for their antimicrobial properties. These include various derivatives that have shown promising results in in vitro antibacterial and antifungal activities (Darwish et al., 2014).

Crystal Structure Analysis

• The crystal structure of a complex containing a metabolite related to N-(4-{[(2,6-dimethoxy-4-pyrimidinyl)amino]sulfonyl}phenyl)acetamide has been reported. This complex showed moderate growth inhibition of several bacteria in vitro, indicating its potential antibacterial activity (Obaleye et al., 2008).

Theoretical Investigation as COVID-19 Drug

• A reactivity investigation of N-(phenylsulfonyl)acetamide derivatives, including structures akin to the compound of interest, has been conducted. These derivatives have shown potential in antimalarial activity and were characterized for their ADMET properties. Theoretical calculations and molecular docking studies have been employed to explore their efficacy against COVID-19 (Fahim & Ismael, 2021).